Cas no 53590-58-2 ((6-Chloro-1H-indol-2-yl)methanol)

• Product Name: (6-Chloro-1H-indol-2-yl)methanol
• CAS No: 53590-58-2
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD09701271
• CID: 356906
• PubChem ID: 16115151
• Update Time: 2025-04-19

(6-Chloro-1H-indol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-1H-indol-2-yl)methanol
• 1H-Indole-2-methanol, 6-chloro-
• 1H-Indole-2-methanol,6-chloro
• 6-Chlor-2-hydroxymethylindol
• (6-CHLORO-1H-INDOL-2-YL)-METHANOL
• QHPJEFKYIRFYMZ-UHFFFAOYSA-N
• FCH868980
• RP24274
• AK103794
• AX8235333
• Z2082
• SCHEMBL613213
• CS-0453366
• AS-76438
• C75511
• SB37554
• 53590-58-2
• J-501657
• DTXSID80583023
• (6-Chloro-1H-indol-2-yl)methanol ,98%
• AKOS006331464
• FT-0687962
• 2-(Hydroxymethyl)-6-Chloroindole
• DB-071711

• MDL： MFCD09701271
• Inchi： 1S/C9H8ClNO/c10-7-2-1-6-3-8(5-12)11-9(6)4-7/h1-4,11-12H,5H2
• InChI Key： QHPJEFKYIRFYMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(CO)NC=2C=1

Computed Properties

• Exact Mass: 181.02900
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• PSA: 36.02000
• LogP: 2.31360

(6-Chloro-1H-indol-2-yl)methanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles